![molecular formula C12H11N3O3 B3104741 N4-Benzyloxycarbonyl Cytosine CAS No. 149411-91-6](/img/structure/B3104741.png)
N4-Benzyloxycarbonyl Cytosine
Overview
Description
N4-Benzoylcytosine is an amide whose anti-microbial activity against pathogenic microorganisms has been studied . It is also known as N-(1,2-Dihydro-2-oxo-4-pyrimidinyl)benzamide and N-(2-Oxo-1,2-dihydro-4-pyrimidinyl)benzamide . The molecular formula is C12H11N3O3 and the molecular weight is 245.23 g/mol.
Synthesis Analysis
The synthesis of N4-Benzoylcytosine involves the use of commercially available and inexpensive nucleotide phosphoramidites. These are routinely used for the assembly of oligonucleotides (ODN). Derivatives such as T, isobutyryl-dG (iBu dG), benzoyl-dA (Bz dA), acetyl-dC (Ac dC), and benzoyl-dC (Bz dC) are sufficient to produce orthogonally protected ODNs . A clean and efficient post-synthetic amination of an ODN assembled with such phosphoramidites can be selectively achieved at the N4 position of a singly introduced Bz dC .Molecular Structure Analysis
The N4-methylation of cytidine in RNA plays important roles in both bacterial and eukaryotic cells . Thermostability and X-ray crystallography studies, together with molecular dynamic simulation studies, have demonstrated that m4C retains a regular C:G base pairing pattern in RNA duplex and has a relatively small effect on its base pairing stability and specificity .Chemical Reactions Analysis
The selective N-4 alkylation of cytosine plays a critical role in the synthesis of biologically active molecules . This work focuses on the development of practical reaction conditions toward a regioselective synthesis of N-4-alkyl cytosine derivatives .Scientific Research Applications
Tautomeric Changes in Oligonucleotide Synthesis
N4-benzoylation of 5-methylcytosine derivatives, often used in oligonucleotide synthesis, causes a tautomeric shift from a 4-amino- to a 4-imino isomer. This change, identifiable through 13C NMR and confirmed by X-ray data, affects the hydrolytic stability of the compounds (Busson et al., 1999).
Development of Fluorescent Cytosine Analogues
5,6-BenzopC, a fluorescent cytosine analogue synthesized using N4-aryl,N4-(Boc)cytosine as a key intermediate, exhibits interesting fluorescence properties and tolerates hybridization with DNA and RNA in peptide nucleic acid (PNA) oligomerization studies (Suchý & Hudson, 2014).
Influence on PNA Triplex Formation
The incorporation of N-((N4-(benzoyl)cytosine-1-yl)acetyl)-N-(2-Boc-aminoethyl)glycine (CBz) into PNA oligomers alters their binding mode and decreases the thermal stability of PNA-DNA complexes, affecting triplex formation at neutral pH (Christensen et al., 1998).
Role in Mutagenesis Studies
N4-Aminocytidine, a mutagen toward Escherichia coli and Salmonella typhimurium, causes AT to GC transitions in DNA replication, providing insights into mutagenic processes (Negishi et al., 1985).
Identification of DNA Modifications
The iRG-4mC tool, based on neural network architecture, efficiently identifies N4-methylcytosine sites in the genome, assisting in understanding genetic modification processes and structural DNA alterations (Lim et al., 2021).
Prodrug Synthesis and Antiviral Activity
The synthesis of various prodrugs of 1-[2',3'-dideoxy-3'-C-(hydroxymethyl)-beta-D-erythropentofuranosyl] cytosine shows the potential for developing antiviral agents, with certain analogues exhibiting significant activity against various viruses (Mauldin et al., 1998).
Mechanism of Action
Safety and Hazards
Future Directions
The N4-methylation of cytosine in RNA plays important roles in both bacterial and eukaryotic cells . To gain insight into the biological functions of 4mC, it is critical to identify their modification sites in the genomics . Future research will likely focus on further understanding the biological roles of this modification and developing methods for its accurate identification .
Properties
IUPAC Name |
benzyl N-(2-oxo-1H-pyrimidin-6-yl)carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3/c16-11-13-7-6-10(14-11)15-12(17)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,13,14,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOABLAGDAOTKAF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC2=CC=NC(=O)N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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